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NPF-etoposide NPF-etoposide
Brand Name: Vulcanchem
CAS No.: 125830-36-6
VCID: VC0159613
InChI: InChI=1S/C27H24FNO7/c1-32-21-7-13(8-22(33-2)26(21)30)23-16-9-19-20(36-12-35-19)10-17(16)25(18-11-34-27(31)24(18)23)29-15-5-3-14(28)4-6-15/h3-10,18,23-25,29-30H,11-12H2,1-2H3/t18-,23+,24-,25+/m0/s1
SMILES: COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)NC6=CC=C(C=C6)F
Molecular Formula: C27H24FNO7
Molecular Weight: 493.5 g/mol

NPF-etoposide

CAS No.: 125830-36-6

Main Products

VCID: VC0159613

Molecular Formula: C27H24FNO7

Molecular Weight: 493.5 g/mol

NPF-etoposide - 125830-36-6

CAS No. 125830-36-6
Product Name NPF-etoposide
Molecular Formula C27H24FNO7
Molecular Weight 493.5 g/mol
IUPAC Name (5S,5aS,8aR,9R)-5-(4-fluoroanilino)-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
Standard InChI InChI=1S/C27H24FNO7/c1-32-21-7-13(8-22(33-2)26(21)30)23-16-9-19-20(36-12-35-19)10-17(16)25(18-11-34-27(31)24(18)23)29-15-5-3-14(28)4-6-15/h3-10,18,23-25,29-30H,11-12H2,1-2H3/t18-,23+,24-,25+/m0/s1
Standard InChIKey OWZJVOYADMZDSO-LVEBQJTPSA-N
Isomeric SMILES COC1=CC(=CC(=C1O)OC)[C@H]2[C@@H]3[C@H](COC3=O)[C@@H](C4=CC5=C(C=C24)OCO5)NC6=CC=C(C=C6)F
SMILES COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)NC6=CC=C(C=C6)F
Canonical SMILES COC1=CC(=CC(=C1O)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)NC6=CC=C(C=C6)F
Synonyms 4'-O-demethyl-4-(4''-fluoroanilino)-4-desoxypodophyllotoxin
NPF-etoposide
NSC 628679
NSC-628679
PubChem Compound 122849
Last Modified Nov 11 2021
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